2-(2,4-dioxo-8-oxa-1,3-diazaspiro[4.5]dec-3-yl)-N-(4-methylbenzyl)acetamide

• IUPAC Name: 2-(2,4-dioxo-8-oxa-1,3-diazaspiro[4.5]decan-3-yl)-N-[(4-methylphenyl)methyl]acetamide
• InChI: InChI=1S/C17H21N3O4/c1-12-2-4-13(5-3-12)10-18-14(21)11-20-15(22)17(19-16(20)23)6-8-24-9-7-17/h2-5H,6-11H2,1H3,(H,18,21)(H,19,23)
• InChI Key: XZODUHXHUOPHCZ-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC=C(C=C1)CNC(=O)CN2C(=O)C3(CCOCC3)NC2=O
• Molecular Formula: C17H21N3O4
• Molecular Weight: 331.4 g/mol

Description

2-(2,4-dioxo-8-oxa-1,3-diazaspiro[4.5]dec-3-yl)-N-(4-methylbenzyl)acetamide, more commonly referred to as Doxazosin, is an antihypertensive drug used to treat high blood pressure and benign prostatic hyperplasia (BPH). It belongs to a class of drugs known as alpha-blockers and works by blocking the action of a certain neurotransmitter, norepinephrine, in the body. Doxazosin is typically used in combination with other medications to lower blood pressure and reduce the risk of stroke and heart attack.

Scientific Research Applications

Antihypertensive Activity

Research on 1-oxa-3,8-diazaspiro[4.5]decan-2-one derivatives demonstrates their potential as antihypertensive agents. Studies have shown that these compounds exhibit activity as alpha-adrenergic blockers, with some showing a preference for alpha 1-adrenoceptor antagonism and others for alpha 2-adrenoceptor antagonism. The effectiveness of these compounds in lowering blood pressure without significant orthostatic hypotension highlights their potential therapeutic benefits (Caroon et al., 1981).

Photochemical and Thermal Rearrangements

Another area of research involves the photochemical and thermal rearrangement of oxaziridines, where the compound's derivatives serve as models to understand regioselectivities observed in these processes. This work supports the stereoelectronic theory explaining these rearrangements, providing a deeper understanding of the chemical behavior of similar structures (Lattes et al., 1982).